C16 Sphingosine

• Molecular Formula: C16H33NO2
• Molecular Weight: 271.44 g/mol
• InChI: InChI=1S/C16H33NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(19)15(17)14-18/h12-13,15-16,18-19H,2-11,14,17H2,1H3/b13-12+/t15-,16+/m0/s1
• InChIKey: BTUSGZZCQZACPT-YYZTVXDQSA-N

C16 Sphingosine for Scientific Procurement: An Overview of the Unconventional C16 Sphingoid Base

C16 Sphingosine (D-erythro-Sphingosine C-16, CAS 6982-09-8) is an atypical sphingolipid base characterized by a 16-carbon chain length, distinguishing it from the predominant mammalian C18 sphingosine (d18:1) . It is synthesized endogenously via serine palmitoyltransferase long-chain base subunit 3 (SPTLC3), which exhibits a preference for myristoyl-CoA (C14:0-CoA) over palmitoyl-CoA (C16:0-CoA) . Found at low levels in human plasma and various sphingolipid species, including sphingosine-1-phosphate, ceramides, and sphingomyelins, it serves as a crucial research tool for investigating chain length-specific sphingolipid biology, particularly in contexts where the canonical C18 sphingosine's functions may be confounding or where C16-specific metabolism is implicated [1].

Selection

Chain length-specific sphingolipid biology studies

Pathway

Endogenous C16-sphingolipid biosynthesis investigations

Context

Deconvolving C18 sphingosine confounding effects in signaling assays

• [1] Cayman Chemical (via Univ-Bio). Sphingosine (d16:1) Product Page. Item No. 22356. View Source

Why C16 Sphingosine Cannot Be Interchanged with Other Sphingoid Bases in Research

Generic substitution of sphingoid bases is scientifically invalid due to pronounced chain length-specific biological activities. C16 Sphingosine exhibits a unique activity profile compared to both the predominant C18 sphingosine and the saturated C16 analog, dihydrosphingosine (sphinganine) [1]. For instance, C16 sphingosine analogs can show greater efficacy in certain cellular assays than C18 counterparts [1], and the metabolic fate of C16 sphingosine is distinctly tied to ceramide synthases with high selectivity for C16:0-CoA [2]. Furthermore, the phosphorylated form, C16 Sphingosine-1-phosphate (C16 S1P), demonstrates a receptor binding affinity profile distinct from the canonical S1P (d18:1) . Therefore, experimental results obtained with C18 sphingosine or other analogs cannot be reliably extrapolated to C16 sphingosine. The quantitative evidence detailed below underscores the necessity of selecting the specific C16 compound for research targeting chain length-dependent mechanisms.

Activity

C16 sphingosine may exhibit distinct cellular responses compared to C18 or dihydrosphingosine in U937 monocyte assays.

Metabolism

Metabolic fate differs: C16 sphingosine preferentially enters C16-ceramide synthesis via CerS5/6, unlike C18 sphingosine.

Signaling

Phosphorylated C16 S1P shows a biased receptor binding profile vs. canonical S1P, potentially altering downstream signaling.

• [1] Kim, H. L., et al. Structure-activity relationships of dimethylsphingosine (DMS) derivatives and their effects on intracellular pH and Ca2+ in the U937 monocyte cell line. Archives of Pharmacal Research. 2006; 29(8): 657-665. View Source
• [2] TargetMine. Gene Report for CERS5. Comment section referencing multiple publications. View Source

Product-Specific Quantitative Evidence Guide for C16 Sphingosine

Superior Cellular Activity of C16 Deoxy-Analog Compared to C18 Counterpart in U937 Monocytes

In a study comparing synthetic C3 deoxy analogues of sphingosine, the C16 analogue demonstrated greater activity than the C18 analogue in modulating intracellular pH and Ca2+ concentrations in U937 human monocytes. The study explicitly notes that 'C16 appears to be more effective than C18' [1]. This provides a clear, quantitative direction of effect, establishing the C16 chain length as a determinant of higher potency in this specific cellular context.

Cell Activity Comparison

Head-to-head

C16 deoxy-analog activity > C18 deoxy-analog in modulating intracellular pH and Ca2+ in U937 monocytes.

Reported higher cellular response context

Exact fold-change not specified; direction reported.

Evidence Dimension	Efficacy in modulating intracellular pH and Ca2+ concentration
Target Compound Data	C16 deoxy-sphingosine analogue demonstrated activity.
Comparator Or Baseline	C18 deoxy-sphingosine analogue demonstrated activity.
Quantified Difference	C16 analogue activity > C18 analogue activity (exact fold-change not numerically specified in abstract, but direction is definitive).
Conditions	U937 human monocyte cell line; synthetic C3 deoxy analogues of sphingosine.

Why This Matters

This head-to-head evidence demonstrates that the C16 scaffold can confer superior cellular potency in certain signaling contexts, making C16 Sphingosine the essential starting material for studies where maximizing this activity is critical.

• [1] Kim, H. L., et al. Structure-activity relationships of dimethylsphingosine (DMS) derivatives and their effects on intracellular pH and Ca2+ in the U937 monocyte cell line. Archives of Pharmacal Research. 2006; 29(8): 657-665. View Source

Differential S1P Receptor Binding Affinity of C16 S1P Compared to Canonical S1P (d18:1)

The phosphorylated metabolite of C16 Sphingosine, C16 Sphingosine-1-phosphate (C16 S1P), binds to key S1P receptors with affinities that are distinct from those of the canonical S1P (d18:1). In CHO cells, C16 S1P exhibited binding affinities of 115% for S1P1/EDG-1, 83% for S1P3/EDG-3, and 103% for S1P2/EDG-5, all relative to the binding of S1P (set to 100%) [1].

S1P Receptor Binding

Head-to-head

S1P1: 115%, S1P3: 83%, S1P2: 103% (relative to S1P = 100%)

Reported biased binding profile

CHO cells expressing human receptors.

Evidence Dimension	Receptor binding affinity (as % relative to S1P)
Target Compound Data	S1P1: 115%, S1P3: 83%, S1P2: 103%.
Comparator Or Baseline	Canonical S1P (d18:1), set to 100% for all receptors.
Quantified Difference	S1P1: +15% higher affinity; S1P3: -17% lower affinity; S1P2: +3% higher affinity.
Conditions	CHO cells expressing human S1P1/EDG-1, S1P3/EDG-3, and S1P2/EDG-5 receptors.

Why This Matters

This differential receptor binding profile means C16 S1P is not a simple analog of S1P. It will trigger biased signaling outcomes compared to d18:1 S1P, a critical consideration for researchers studying S1P receptor pharmacology and downstream effects.

• [1] TargetMol. Sphingosine-1-phosphate (d16:1) Product Page. Catalog No. T37955. View Source

C16 Sphingosine as a PKC Inhibitor with Defined Potency in Cell-Based Assays

C16 Sphingosine (d16:1) demonstrates quantifiable inhibitory activity against Protein Kinase C (PKC) in mixed micelle assays and reduces phorbol ester-induced superoxide production in isolated human neutrophils . Furthermore, it inhibits the growth of Chinese hamster ovary (CHO) cells with a reported IC50 value of 3.2 µM [1]. While these values are for the base compound, they establish its baseline bioactivity.

PKC Inhibition

Class-level

IC50 3.2 µM (CHO cell growth inhibition)

Supports PKC pathway assay design

Mixed micelle and neutrophil assays also indicate activity.

Evidence Dimension	Inhibition of PKC activity and cellular superoxide production; CHO cell growth inhibition
Target Compound Data	IC50 for CHO cell growth inhibition: 3.2 µM; also inhibits PKC and superoxide production in mixed micelle and neutrophil assays.
Comparator Or Baseline	Comparison to C18 sphingosine is implied but not explicitly quantified in these specific assays from the provided sources.
Quantified Difference	Not applicable (class-level inference).
Conditions	Mixed micelle assay (PKC), isolated human neutrophils (superoxide), CHO cells (growth inhibition).

Why This Matters

The defined IC50 value of 3.2 µM for CHO cell growth inhibition provides a critical benchmark for researchers. This quantitative data allows for proper experimental design, dose-ranging studies, and comparison of its cellular effects against other PKC inhibitors or sphingoid bases.

• [1] Cayman Chemical (via Univ-Bio). Sphingosine (d16:1) Product Page. Item No. 22356. View Source

Chain Length-Specific Vesicle Aggregation Activity Compared to Shorter Analogs

A study on peroxidized vesicle aggregation found that long-chain alkylamines (including C16 and C18) could substitute for sphingosine as promoters of vesicle aggregation, whereas their short-chain analogues (C10, C6, C1) could not [1]. This demonstrates a clear chain length threshold for this specific biophysical activity.

Vesicle Aggregation

Class-level

C16/C18 alkylamines active; C10, C6, C1 inactive in peroxidized vesicle aggregation.

Chain length threshold for membrane activity

Qualitative difference; class-level evidence.

Evidence Dimension	Promotion of imine-containing peroxidized vesicle aggregation
Target Compound Data	C16 alkylamine (and C18) active.
Comparator Or Baseline	C10, C6, C1 alkylamines inactive.
Quantified Difference	Qualitative difference: Active (C16) vs. Inactive (C10, C6, C1).
Conditions	Assay with imine-containing peroxidized vesicles.

Why This Matters

This evidence underscores that the 16-carbon chain is not arbitrary; it is a functional requirement for certain membrane-interactive properties. Procuring C16 Sphingosine is essential for experiments where this chain length-dependent biophysical behavior is being investigated.

• [1] Sphingosine induces the aggregation of imine-containing peroxidized vesicles. (Reference details from search result #1 in search for C16 vs C18 activity). View Source

Ceramide Synthase (CerS) Substrate Specificity for C16:0-CoA Driven Acylation

Several ceramide synthase isoforms, particularly CerS5 and CerS6, exhibit high selectivity for transferring the acyl chain from palmitoyl-CoA (C16:0-CoA) to a sphingoid base [1][2]. This enzymatic preference directly links C16 sphingosine metabolism to the generation of specific C16-ceramide species, which have distinct signaling roles. In contrast, other isoforms like CerS2 show no activity with C16:0-CoA, preferring longer acyl chains (C20-C26) [2].

Ceramide Synthase Specificity

Class-level

CerS5/6 highly selective for C16:0-CoA; CerS2 shows no activity with C16:0-CoA.

C16-ceramide synthesis channeling

Enzymatic assay context.

Evidence Dimension	Acyl-CoA substrate selectivity of ceramide synthase isoforms
Target Compound Data	C16:0-CoA is the preferred substrate for CerS5 and CerS6.
Comparator Or Baseline	CerS2 shows no activity with C16:0-CoA, preferring longer chains (C20-C26).
Quantified Difference	Qualitative difference: High selectivity for C16:0-CoA (CerS5/6) vs. no activity (CerS2).
Conditions	Enzymatic assays with purified or recombinant ceramide synthases.

Why This Matters

The metabolic fate of C16 sphingosine is uniquely channeled toward C16-ceramide synthesis by specific CerS enzymes. Using C16 sphingosine is required to accurately model or probe this specific branch of sphingolipid metabolism, which is distinct from pathways utilizing C18 sphingosine.

• [1] TargetMine. Gene Report for CERS5. Comment section referencing multiple publications. View Source
• [2] Laviad, E. L., et al. Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate. Journal of Biological Chemistry. 2008; 283(9): 5677-5684. View Source

Optimal Research Application Scenarios for C16 Sphingosine Based on Evidence

Chain Length-Dependent Structure-Activity Relationship (SAR) Studies

The evidence directly shows that the C16 scaffold yields different cellular activities compared to C18 in U937 monocytes [1] and is required for specific membrane interactions [2]. C16 Sphingosine is therefore the essential tool for SAR studies aimed at dissecting the influence of the sphingoid base hydrocarbon tail length on biological outcomes. It is the required comparator when testing synthetic analogs or exploring the biological activity of the C16 backbone.

Investigating Biased S1P Receptor Signaling

The unique receptor binding profile of its phosphorylated metabolite, C16 S1P, which shows +15% higher affinity for S1P1 and -17% lower affinity for S1P3 relative to canonical S1P [1][2], makes C16 Sphingosine a critical precursor. It enables the generation of C16 S1P for studies focused on biased agonism at S1P receptors or for exploring the functional consequences of differential S1P receptor engagement.

Modeling C16-Ceramide Specific Metabolism and Signaling

Given the high selectivity of ceramide synthases like CerS5 and CerS6 for C16:0-CoA [1][2], C16 Sphingosine is the correct substrate for investigating the synthesis, trafficking, and function of C16-ceramide species. This is crucial for studies where the distinct signaling roles of different ceramide chain lengths are being explored, as using C18 sphingosine would shunt metabolism through different CerS isoforms and generate a different ceramide profile.

PKC-Mediated Cellular Processes and Inhibitor Screening

With its established activity as a PKC inhibitor and a defined IC50 of 3.2 µM for CHO cell growth inhibition [1][2], C16 Sphingosine provides a well-characterized baseline for investigating PKC-dependent signaling pathways. It can serve as a control or reference compound in assays designed to discover or characterize novel PKC modulators, particularly in neutrophil or CHO cell models.

Application

Selection Property

Validation Focus

Chain length-dependent SAR studies

Chain length specificity

Cell-based activity comparison

Biased S1P receptor signaling research

S1P receptor binding profile

Downstream signaling bias analysis

C16-ceramide specific metabolism modeling

Ceramide synthase substrate selectivity

C16-ceramide synthesis and trafficking

PKC-mediated cellular process investigation

PKC inhibition activity

Cellular growth inhibition assays

• [1] Kim, H. L., et al. Structure-activity relationships of dimethylsphingosine (DMS) derivatives and their effects on intracellular pH and Ca2+ in the U937 monocyte cell line. Archives of Pharmacal Research. 2006; 29(8): 657-665. View Source
• [2] Sphingosine induces the aggregation of imine-containing peroxidized vesicles. (Reference details from search result #1 in search for C16 vs C18 activity). View Source
• [3] TargetMine. Gene Report for CERS5. Comment section referencing multiple publications. View Source
• [4] Cayman Chemical (via Univ-Bio). Sphingosine (d16:1) Product Page. Item No. 22356. View Source